Cas no 904438-78-4 (3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one)

• Product Name: 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one
• CAS No: 904438-78-4
• MF: C₁₇H₁₃BrO₅S
• MW: 409.251123189926
• CID: 5440975
• Update Time: 2025-10-28

3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)sulfonyl-8-ethoxychromen-2-one
• 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one

• Inchi： 1S/C17H13BrO5S/c1-2-22-14-5-3-4-11-10-15(17(19)23-16(11)14)24(20,21)13-8-6-12(18)7-9-13/h3-10H,2H2,1H3
• InChI Key： SRVWAVKWZVPQHK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OCC)C=C1S(C1=CC=C(Br)C=C1)(=O)=O

Additional information on 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one

3-(4-Bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one: A Comprehensive Overview

The compound with CAS No. 904438-78-4, commonly referred to as 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a chromene moiety with a sulfonyl group and an ethoxy substituent. The chromene core, a benzopyran derivative, is known for its versatile properties, making it a valuable component in the design of bioactive molecules.

Recent studies have highlighted the potential of 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The sulfonyl group attached to the chromene ring enhances the molecule's ability to interact with biological targets, such as protein kinases, which are critical in various disease pathways including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chromenone skeleton. This is followed by the introduction of the 4-bromobenzenesulfonyl group and the ethoxy substituent through carefully controlled coupling reactions. The use of advanced catalytic systems and precise reaction conditions ensures high yields and excellent purity of the final product.

One of the most intriguing aspects of 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one is its ability to exhibit fluorescence under specific conditions. This property has led to its exploration as a potential probe for imaging applications in cell biology and diagnostics. Researchers have demonstrated that the compound can be used to track cellular processes such as endocytosis and vesicle trafficking, offering new insights into intracellular dynamics.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The combination of the chromene framework with electron-withdrawing groups like sulfonyl creates a molecule with unique optoelectronic characteristics. These properties make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one's behavior at the molecular level. Quantum mechanical simulations have revealed detailed insights into its electronic structure, which has facilitated the design of more efficient derivatives for specific applications.

In conclusion, 3-(4-bromobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both medicinal and materials science.